Cas no 634155-03-6 (3-(4-Chlorophenyl)-4-imino-6-(3-thienyl)-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione)

3-(4-Chlorophenyl)-4-imino-6-(3-thienyl)-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione structure

634155-03-6 structure

Product Name:3-(4-Chlorophenyl)-4-imino-6-(3-thienyl)-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione

CAS No:634155-03-6

MF:C₁₆H₁₀ClN₅O₂S

MW:371.800899982452

MDL:MFCD00955185

CID:5026104

Update Time:2026-02-28

3-(4-Chlorophenyl)-4-imino-6-(3-thienyl)-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione Chemical and Physical Properties

Names and Identifiers

- 3-(4-Chlorophenyl)-4-imino-6-(3-thienyl)-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione
- 3-(4-chlorophenyl)-4-imino-6-(thiophen-3-yl)-1H,2H,3H,4H,7H,8H-[1,3]diazino[5,4-d]pyrimidine-2,8-dione
- SBB061864
- 3-(4-chlorophenyl)-4-imino-6-(3-thienyl)-1,3,7-trihydropyrimidino[5,4-d]pyrimi dine-2,8-dione
- 3-(4-chlorophenyl)-4-imino-6-(thiophen-3-yl)-3,4-dihydropyrimido[5,4-d]pyrimidine-2,8(1H,7H)-dione
- MDL： MFCD00955185
- Inchi： 1S/C16H10ClN5O2S/c17-9-1-3-10(4-2-9)22-13(18)11-12(20-16(22)24)15(23)21-14(19-11)8-5-6-25-7-8/h1-7H,18H2,(H,19,21,23)
- InChI Key： UBQFRLARHUPCRV-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)N1C(N=C2C(NC(C3=CSC=C3)=NC2=C1N)=O)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 2
Complexity: 711
XLogP3: 1.9
Topological Polar Surface Area: 128

3-(4-Chlorophenyl)-4-imino-6-(3-thienyl)-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB162525-1 g	3-(4-Chlorophenyl)-4-imino-6-(3-thienyl)-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione	634155-03-6		1g	€211.30	2022-09-01
abcr	AB162525-5 g	3-(4-Chlorophenyl)-4-imino-6-(3-thienyl)-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione	634155-03-6		5g	€377.50	2022-09-01
abcr	AB162525-10 g	3-(4-Chlorophenyl)-4-imino-6-(3-thienyl)-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione	634155-03-6		10g	€482.50	2022-09-01
abcr	AB162525-1g	3-(4-Chlorophenyl)-4-imino-6-(3-thienyl)-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione; .	634155-03-6		1g	€211.30	2024-04-16
abcr	AB162525-5g	3-(4-Chlorophenyl)-4-imino-6-(3-thienyl)-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione; .	634155-03-6		5g	€377.50	2024-04-16
abcr	AB162525-10g	3-(4-Chlorophenyl)-4-imino-6-(3-thienyl)-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione; .	634155-03-6		10g	€482.50	2024-04-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1629299-1mg	4-Amino-3-(4-chlorophenyl)-6-(thiophen-3-yl)-3,7-dihydropyrimido[5,4-d]pyrimidine-2,8-dione	634155-03-6	98%	1mg	￥436.00	2024-05-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1629299-2mg	4-Amino-3-(4-chlorophenyl)-6-(thiophen-3-yl)-3,7-dihydropyrimido[5,4-d]pyrimidine-2,8-dione	634155-03-6	98%	2mg	￥619.00	2024-05-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1629299-5mg	4-Amino-3-(4-chlorophenyl)-6-(thiophen-3-yl)-3,7-dihydropyrimido[5,4-d]pyrimidine-2,8-dione	634155-03-6	98%	5mg	￥537.00	2024-05-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1629299-10mg	4-Amino-3-(4-chlorophenyl)-6-(thiophen-3-yl)-3,7-dihydropyrimido[5,4-d]pyrimidine-2,8-dione	634155-03-6	98%	10mg	￥872.00	2024-05-06

3-(4-Chlorophenyl)-4-imino-6-(3-thienyl)-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione Related Literature

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3. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
4. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

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5. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006

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